Cas no 3033-53-2 (Cyclopentanecarboxylicacid, 2-methyl-3-oxo-)
3033-53-2 structure
Product Name:Cyclopentanecarboxylicacid, 2-methyl-3-oxo-
Cyclopentanecarboxylicacid, 2-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 2-methyl-3-oxo-
- 2-Methyl-3-oxo-cyclopentan-1-carbonsaeure
- 2-Methyl-3-oxo-cyclopentancarbonsaeure
- 2-methyl-3-oxo-cyclopentanecarboxylic acid
- 2-Methyl-cyclopentanon-(1)-carbonsaeure-(3)
- 2-Methyl-cyclopentanon-(3)-carbonsaeure-(1)
- AC1L8BB9
- AGN-PC-00OARY
- CTK1C5758
- Dihydrosarcomicin
- NSC409561
- Opt.-inakt. 2-Methyl-cyclopentanon-carbonsaeure-(3)
- AKOS006381253
- 3033-53-2
- 2-methyl-3-oxocyclopentanecarboxylic acid
- Cyclopentanecarboxylic acid, 2-methyl-3-oxo-
- SCHEMBL16432590
- NSC-409561
- DTXSID00325285
- 2-methyl-3-oxocyclopentane-1-carboxylic acid
- NSC 409561
- AKOS006377040
- Dihydrosarkomycin, NSC 409561
-
- Inchi: 1S/C7H10O3/c1-4-5(7(9)10)2-3-6(4)8/h4-5H,2-3H2,1H3,(H,9,10)
- InChI Key: XFFBZNIHNHNMFL-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(=O)O)C1C
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 293.6°C at 760 mmHg
- Flash Point: 145.6°C
- Refractive Index: 1.49
- PSA: 54.37
- LogP: 0.68620
Cyclopentanecarboxylicacid, 2-methyl-3-oxo- Related Literature
-
1. Syntheses of 3-(2,4-dimethyl-5-oxocyclopent-1-enyl)propionic acid and 2-methyl-3-oxo-4-isopropylidenecyclopentanecarboxylic acidK. V. Narayanan,K. K. Balasubramianian,S. Chandrasekaran,S. Ramani,S. Swaminathan J. Chem. Soc. C 1971 2472
3033-53-2 (Cyclopentanecarboxylicacid, 2-methyl-3-oxo-) Related Products
- 98-78-2(3-oxocyclopentane-1-carboxylic acid)
- 1461-97-8(trans-1,2-Cyclopentanedicarboxylic Acid)
- 23761-23-1(3-oxocyclobutane-1-carboxylic acid)
- 6628-79-1(β-Methyllevulinic Acid)
- 3400-45-1(Cyclopentanecarboxylic acid)
- 1460-38-4(2-(2-Oxocyclopentyl)acetic acid)
- 874-61-3(4-oxocyclohexane-1-carboxylic acid)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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